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Compound of Interest

Compound Name: (+)-cis-Chrysanthemic acid

Cat. No.: B1202389 Get Quote

This guide provides a comprehensive technical overview of (+)-cis-Chrysanthemic acid, a key

chiral building block in the synthesis of certain pyrethroid insecticides. It is intended for

researchers, scientists, and professionals in drug development and agrochemical industries

who require a deep understanding of its chemical properties, synthesis, and applications.

Core Identification and Physicochemical Properties
(+)-cis-Chrysanthemic acid is one of the four stereoisomers of chrysanthemic acid. Its unique

stereochemistry plays a crucial role in the biological activity of its derivatives.

Chemical Structure and CAS Number
The precise identification of (+)-cis-Chrysanthemic acid is paramount for any scientific

endeavor.

Chemical Name: (1R,3S)-2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropane-1-carboxylic

acid[1]

CAS Number: 26771-11-9[2]

Molecular Formula: C₁₀H₁₆O₂[3][4]

Molecular Weight: 168.23 g/mol [3][4][5][6]
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The structure features a cyclopropane ring with two stereocenters at the C1 and C3 positions,

leading to the cis configuration of the carboxyl and isobutenyl groups. The "(+)" designation

refers to its dextrorotatory optical activity.

Physicochemical Data Summary
A summary of key physicochemical properties is presented in the table below for quick

reference.

Property Value Source

IUPAC Name

(1R,3S)-2,2-dimethyl-3-(2-

methylprop-1-

enyl)cyclopropane-1-carboxylic

acid

PubChem

CAS Number 26771-11-9 Wikipedia[2]

Molecular Formula C₁₀H₁₆O₂ PubChem[3][4]

Molecular Weight 168.23 g/mol PubChem[3][4][5][6]

Optical Rotation
[α]D²⁵ +14.16° (c = 1.554 in

abs alc) for the enantiomer
Merck Index[5]

Appearance
Varies; can be an oil or low-

melting solid
General Knowledge

Solubility
Soluble in many organic

solvents
General Knowledge

Synthesis and Stereoselective Control
The synthesis of (+)-cis-Chrysanthemic acid is a significant challenge in organic chemistry

due to the need for precise control over both relative (cis/trans) and absolute (R/S)

stereochemistry.

Industrial Production Overview
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Industrially, chrysanthemic acid is often produced as a mixture of cis and trans isomers via the

cyclopropanation of a diene, followed by hydrolysis of the resulting ester.[7] The separation of

these isomers and subsequent resolution of the enantiomers can be a complex and costly

process.

Asymmetric Synthesis Strategies
For applications requiring the pure (+)-cis isomer, asymmetric synthesis is the preferred

approach. These methods often employ chiral catalysts or auxiliaries to direct the

stereochemical outcome of the reaction. A common strategy involves the asymmetric

cyclopropanation of a suitable olefin.

Diagram: Generalized Asymmetric Synthesis Workflow
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Caption: A simplified workflow for the asymmetric synthesis of (+)-cis-Chrysanthemic acid.
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Spectroscopic and Analytical Characterization
Accurate characterization is essential to confirm the identity and purity of (+)-cis-
Chrysanthemic acid. A combination of spectroscopic and chromatographic techniques is

typically employed.

Spectroscopic Data
Infrared (IR) Spectroscopy: The IR spectrum of chrysanthemic acid shows characteristic

absorption bands for the carboxylic acid group, including a broad O-H stretch (around 2200-

3600 cm⁻¹) and a strong C=O stretch (around 1720 cm⁻¹).[8] A C=C stretching vibration is

also observed at approximately 1650 cm⁻¹.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR are crucial for

confirming the structure and stereochemistry. The signals corresponding to the cyclopropane

protons and the vinyl proton are particularly diagnostic.

Mass Spectrometry (MS): Mass spectrometry provides information about the molecular

weight and fragmentation pattern, further confirming the identity of the compound.[9][10]

Analytical Methodologies
Gas chromatography (GC) and High-Performance Liquid Chromatography (HPLC) are powerful

tools for the analysis of chrysanthemic acid and its derivatives.

Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
This protocol outlines a general procedure for the GC-MS analysis of chrysanthemic acid after

derivatization.

Derivatization: Convert the carboxylic acid to a more volatile ester (e.g., methyl or ethyl

ester) using a suitable derivatizing agent. This is a common step to improve chromatographic

performance.

Injector Setup: Use a splitless injection mode to maximize the transfer of the analyte onto the

column.
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GC Column: Employ a high-resolution fused silica capillary column, such as a DB-5 or

equivalent, for optimal separation.

Oven Program: A temperature gradient program is typically used to ensure good separation

of the analyte from any impurities.

MS Detection: Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode to

enhance sensitivity and selectivity for the target analyte.[11]

Data Analysis: Identify and quantify the analyte by comparing its retention time and mass

spectrum to that of a known standard.

Diagram: Analytical Workflow for Chrysanthemic Acid
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Caption: A typical workflow for the analysis of chrysanthemic acid in a sample matrix.
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Applications in Drug Development and
Agrochemicals
While chrysanthemic acid itself has limited direct biological activity, its esters form the basis of

a highly successful class of insecticides known as pyrethroids.[4][12]

Pyrethroid Insecticides
Pyrethroids are synthetic compounds that mimic the insecticidal properties of the natural

pyrethrins found in chrysanthemum flowers.[4][13] They are valued for their high efficacy

against a broad spectrum of insects and relatively low toxicity to mammals and birds.[12] The

stereochemistry of the chrysanthemic acid moiety is a critical determinant of the insecticidal

activity of the resulting pyrethroid. Esters of (+)-cis-chrysanthemic acid have been shown to

possess potent insecticidal properties, particularly against certain insect species like

mosquitoes.[14]

Mechanism of Action
Pyrethroids act as neurotoxins in insects by targeting voltage-gated sodium channels in the

nervous system.[4] This interaction disrupts the normal transmission of nerve impulses, leading

to paralysis and death of the insect.[4]

Potential in Drug Discovery
The unique cyclopropane scaffold of chrysanthemic acid and its derivatives has also attracted

interest in medicinal chemistry. The synthesis of novel derivatives continues to be an active

area of research for the development of new therapeutic agents with a range of potential

biological activities.[15][16][17]

Biosynthesis
In nature, chrysanthemic acid is derived from the isoprenoid pathway. The biosynthesis begins

with the condensation of two molecules of dimethylallyl diphosphate (DMAPP) to form

chrysanthemyl diphosphate, a key intermediate.[2][7] This is then further metabolized to

chrysanthemic acid.

Conclusion
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(+)-cis-Chrysanthemic acid is a fundamentally important molecule in the field of

agrochemicals and a valuable chiral building block for organic synthesis. Its unique structure

and stereochemistry are directly linked to the potent insecticidal activity of the pyrethroids

derived from it. A thorough understanding of its synthesis, characterization, and applications is

essential for researchers and professionals working in related scientific disciplines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1202389#cis-chrysanthemic-acid-cas-number-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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